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Compound of Interest

Compound Name: 2-Chlorothiobenzamide

Cat. No.: B097865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chlorothiobenzamide (CAS

number 15717-17-6), a key intermediate in synthetic organic chemistry. The document details

its chemical and physical properties, safe handling procedures, and primary applications.

Emphasis is placed on its role as a precursor in the synthesis of thiazole derivatives, a class of

compounds with significant interest in medicinal chemistry. Detailed, illustrative experimental

protocols for its synthesis via thionation and its subsequent use in the Hantzsch thiazole

synthesis are provided. While direct biological activity of 2-Chlorothiobenzamide is not widely

reported, its importance as a building block for potentially bioactive molecules is highlighted.

Chemical and Physical Properties
2-Chlorothiobenzamide is a yellow crystalline powder. Its key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 15717-17-6 [1]

Molecular Formula C₇H₆ClNS [1]

Molecular Weight 171.65 g/mol [1]

Appearance Yellow powder [1]

Melting Point 63-69 °C [1]

Boiling Point 285 °C at 760 mmHg [1]

IUPAC Name
2-

chlorobenzenecarbothioamide
[1]

Synonyms
2-Chlorobenzothioamide, o-

Chlorothiobenzamide
[1]

SMILES C1=CC=C(C(=C1)C(=S)N)Cl [2]

InChI Key
FLQYOORLPNYQEV-

UHFFFAOYSA-N
[1]

Handling and Safety
Proper handling of 2-Chlorothiobenzamide is crucial to ensure laboratory safety. The

compound is classified with the following hazard statements: H302 (Harmful if swallowed),

H317 (May cause an allergic skin reaction), and H319 (Causes serious eye irritation). The

following table outlines the recommended precautionary measures.
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Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P272
Contaminated work clothing should not be

allowed out of the workplace.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P333 + P313
If skin irritation or rash occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P363 Wash contaminated clothing before reuse.

P501
Dispose of contents/container to an approved

waste disposal plant.

Synthesis of 2-Chlorothiobenzamide
The most common laboratory-scale synthesis of 2-Chlorothiobenzamide involves the

thionation of the corresponding amide, 2-chlorobenzamide, using a thionating agent such as
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Lawesson's reagent.

2-Chlorobenzamide

Thionation

Lawesson's Reagent

2-Chlorothiobenzamide Phosphorus-containing byproduct

2-Chlorothiobenzamide

Condensation

α-Haloketone

2-(2-Chlorophenyl)-4-substituted-thiazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chlorothiobenzamide
(CAS 15717-17-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097865#cas-number-15717-17-6-properties-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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